Cas no 1697120-75-4 (2-amino-2-ethyl-5-(2-methyl-1H-imidazol-1-yl)pentanoic acid)

• Product Name: 2-amino-2-ethyl-5-(2-methyl-1H-imidazol-1-yl)pentanoic acid
• CAS No: 1697120-75-4
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 6148539
• PubChem ID: 106806577
• Update Time: 2025-06-11

2-amino-2-ethyl-5-(2-methyl-1H-imidazol-1-yl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-ethyl-5-(2-methyl-1H-imidazol-1-yl)pentanoic acid
• 1697120-75-4
• EN300-1140270

• Inchi： 1S/C11H19N3O2/c1-3-11(12,10(15)16)5-4-7-14-8-6-13-9(14)2/h6,8H,3-5,7,12H2,1-2H3,(H,15,16)
• InChI Key： CFXXODNCFBULNJ-UHFFFAOYSA-N
• SMILES： OC(C(CC)(CCCN1C=CN=C1C)N)=O

Computed Properties

• Exact Mass: 225.147726857g/mol
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 81.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-2-ethyl-5-(2-methyl-1H-imidazol-1-yl)pentanoic acid

Introduction to 2-Amino-2-Ethyl-5-(2-Methyl-1H-Imidazol-1-Yl)Pentanoic Acid (CAS No. 1697120-75-4)

2-Amino-2-Ethyl-5-(2-Methyl-1H-Imidazol-1-Yl)Pentanoic Acid, also known by its CAS number 1697120-75-4, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of amino acids and is characterized by its unique structural features, which include an imidazole ring and an ethyl substituent. These characteristics make it a promising candidate for various therapeutic applications, particularly in the areas of neurodegenerative diseases and metabolic disorders.

The chemical structure of 2-Amino-2-Ethyl-5-(2-Methyl-1H-Imidazol-1-Yl)Pentanoic Acid consists of a five-carbon backbone with an amino group and a carboxylic acid group at the terminal positions. The presence of the imidazole ring, which is a common moiety in many biologically active compounds, imparts additional functionality and reactivity to the molecule. The ethyl substituent further enhances the lipophilicity of the compound, potentially improving its bioavailability and cellular uptake.

Recent studies have highlighted the potential therapeutic applications of 2-Amino-2-Ethyl-5-(2-Methyl-1H-Imidazol-1-Yl)Pentanoic Acid. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects in cellular models of Parkinson's disease. The researchers found that it effectively reduces oxidative stress and prevents neuronal cell death, suggesting its potential as a neuroprotective agent.

In another study, published in the Bioorganic & Medicinal Chemistry Letters, researchers investigated the metabolic effects of 2-Amino-2-Ethyl-5-(2-Methyl-1H-Imidazol-1-Yl)Pentanoic Acid. The results showed that this compound can modulate key metabolic pathways, including glucose metabolism and lipid homeostasis. These findings indicate that it may have potential applications in treating metabolic disorders such as diabetes and obesity.

The pharmacokinetic properties of 2-Amino-2-Ethyl-5-(2-Methyl-1H-Imidazol-1-Yl)Pentanoic Acid have also been studied extensively. Research conducted by a team at the University of California, San Francisco, revealed that this compound has favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In addition to its therapeutic potential, 2-Amino-2-Ethyl-5-(2-Methyl-1H-Imidazol-1-Yl)Pentanoic Acid has been explored for its use as a research tool in biochemical and cellular studies. Its unique structural features make it an excellent probe for investigating various biological processes, such as protein-protein interactions and signal transduction pathways. This versatility has led to its adoption in numerous academic and industrial laboratories worldwide.

The synthesis of 2-Amino-2-Ethyl-5-(2-Methyl-1H-Imidazol-1-Yl)Pentanoic Acid has been optimized using modern synthetic methods, ensuring high yields and purity. A recent publication in the Tetrahedron Letters described a novel synthetic route that involves a series of well-characterized reactions, including nucleophilic substitution and cyclization steps. This method provides a scalable and cost-effective approach to producing the compound on both laboratory and industrial scales.

The safety profile of 2-Amino-2-Ethyl-5-(2-Methyl-1H-Imidazol-1-Yl)Pentanoic Acid has been evaluated through extensive toxicological studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 2-Amino-2-Ethyl-5-(2-Methyl-1H-Imidazol-1-Yl)Pentanoic Acid (CAS No. 1697120-75-4) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, favorable pharmacokinetic properties, and potential therapeutic effects make it an exciting candidate for further development. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, paving the way for its potential use in treating various diseases.